Cas no 888446-17-1 (2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: 2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 888446-17-1
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 6477166
• Update Time: 2025-05-30

2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• Acetamide, 2-[[4,5-dihydro-4-oxo-3-(2-propen-1-yl)-3H-pyrimido[5,4-b]indol-2-yl]thio]-

• Inchi： 1S/C15H14N4O2S/c1-2-7-19-14(21)13-12(18-15(19)22-8-11(16)20)9-5-3-4-6-10(9)17-13/h2-6,17H,1,7-8H2,(H2,16,20)
• InChI Key： UQDUBQWLKHTHPA-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CC=C)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Compound CAS No 888446-17-1: 2-{4-Oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide

The compound with CAS No 888446-17-1, named 2-{4-Oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as pyrimidoindole derivatives, which are characterized by their unique bicyclic structure and potential bioactivity. Recent studies have highlighted its promising applications in drug discovery, particularly in the development of novel therapeutic agents for various diseases.

The molecular structure of 2-{4-Oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide is notable for its pyrimidoindole core, which is a fused bicyclic system consisting of a pyrimidine ring and an indole ring. This core is further substituted with an oxo group at position 4 and a propenyl group at position 3. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity. Additionally, the molecule features a sulfanyl acetamide group at position 2 of the pyrimidoindole ring system, which is believed to enhance its pharmacokinetic profile and target specificity.

Recent research has focused on the bioactivity of this compound, particularly its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have demonstrated that CAS No 888446-17-1 exhibits potent inhibitory activity against certain kinases and proteases, making it a promising candidate for the development of anti-cancer and anti-inflammatory drugs. The compound's ability to modulate these targets is attributed to its unique structural features, including the pyrimidoindole core and the sulfanyl acetamide substituent, which provide optimal binding interactions with target proteins.

Moreover, the synthesis of CAS No 888446-17-1 has been optimized through advanced chemical methodologies. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for preclinical studies.

In terms of applications, CAS No 888446-17_1 has shown potential in several therapeutic areas. For example:

• Cancer Therapy: The compound's ability to inhibit oncogenic kinases suggests its potential as a targeted anti-cancer agent.
• Inflammation: Its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis.
• Infectious Diseases: The compound's broad-spectrum antiviral activity has been explored in preclinical models.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of CAS No 888_6_17_1, as well as optimize its pharmacokinetic properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from bench to bedside.

In conclusion, CAS No 88_6_17_1, or 2-{4-Oxo...}acetamide, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising bioactivity profiles, positions it as a leading candidate in the development of novel therapeutic agents. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across various disease areas.